Cas no 91004-62-5 (4H-1,2,4-Triazole, 4-(3-methylphenyl)-)

4H-1,2,4-Triazole, 4-(3-methylphenyl)- structure
91004-62-5 structure
Product Name:4H-1,2,4-Triazole, 4-(3-methylphenyl)-
CAS No:91004-62-5
MF:C9H9N3
MW:159.187861204147
CID:2191400
Update Time:2023-08-07

4H-1,2,4-Triazole, 4-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-M-tolyl-4h-1,2,4-triazole
    • 4H-1,2,4-Triazole, 4-(3-methylphenyl)-
    • 4-(3-methylphenyl)-4H-1,2,4-triazole
    • Inchi: 1S/C9H9N3/c1-8-3-2-4-9(5-8)12-6-10-11-7-12/h2-7H,1H3
    • InChI Key: GJAPXPKFOKANHR-UHFFFAOYSA-N
    • SMILES: N1(C=NN=C1)C1=CC=CC(C)=C1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 143
  • Topological Polar Surface Area: 30.7
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